Cas no 1806877-72-4 (3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride
• CAS No: 1806877-72-4
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4888765
• Update Time: 2025-05-19

3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO3/c1-15-5-3(6(9)13)2-12-8(14)4(5)7(10)11/h2,7H,1H3,(H,12,14)
• InChI Key： CNEHEMNSZMYGGO-UHFFFAOYSA-N
• SMILES： ClC(C1=CNC(C(C(F)F)=C1OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride

Introduction to 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride (CAS No. 1806877-72-4)

3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride (CAS No. 1806877-72-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and hydroxy functional groups, along with the methoxy substituent on the pyridine ring, endows it with distinct chemical properties that make it particularly valuable in drug development.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity in drug candidates. Its incorporation into molecular frameworks often leads to improved pharmacokinetic profiles, making it a preferred choice for medicinal chemists aiming to develop next-generation therapeutics. In contrast, the hydroxy and methoxy groups contribute to the compound's solubility and reactivity, facilitating its use in various synthetic transformations. The overall structure of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride positions it as an excellent building block for constructing complex scaffolds.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. The carbonyl chloride moiety, derived from its name, makes it a versatile reagent for introducing acyl groups into target molecules. This functionality is particularly useful in the synthesis of peptidomimetics and other heterocyclic compounds, where precise control over acylation reactions is essential. Researchers have leveraged this property to develop novel strategies for constructing bioactive molecules with enhanced efficacy and selectivity.

One of the most compelling aspects of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride is its role in the development of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated its application in synthesizing inhibitors of enzymes involved in cancer metabolism. The difluoromethyl group has been shown to improve binding interactions within the active sites of these enzymes, leading to more potent and selective inhibition. Such findings underscore the compound's significance in oncology research.

In addition to its applications in oncology, this compound has been explored in the context of infectious diseases. Researchers have utilized it as a precursor for designing inhibitors of viral proteases and other essential viral enzymes. The structural features of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride, particularly the combination of hydroxy, methoxy, and difluoromethyl groups, provide an ideal platform for modulating enzyme activity while minimizing off-target effects.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced catalytic systems have been employed to enhance yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as flow chemistry have also been utilized to streamline the synthesis process, making it more efficient and scalable.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential drug candidates derived from this intermediate. Molecular docking studies have revealed promising interactions between derivatives of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride and biological targets, providing insights into their mechanisms of action. These computational approaches complement experimental efforts by enabling rapid hypothesis generation and validation.

The growing interest in green chemistry has also influenced the use of this compound. Researchers are exploring solvent-free reactions and biocatalytic methods to minimize environmental impact while maintaining high yields. Such sustainable practices align with broader industry trends aimed at reducing waste and improving efficiency in drug development.

Future directions for research on 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride include exploring its derivatives as tools for chemical biology studies. By modifying specific functional groups, researchers can gain deeper insights into enzyme mechanisms and cellular processes relevant to human health. These studies may uncover novel therapeutic targets or reveal new aspects of existing biological pathways.

In conclusion,3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-carbonyl chloride (CAS No. 1806877-72-4) represents a valuable asset in pharmaceutical research due to its versatile structural features and synthetic utility. Its applications span multiple therapeutic areas, including oncology and infectious diseases, highlighting its importance as a building block for innovative drug discovery efforts.